Cas no 2138013-41-7 (N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine)
N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
- N-[2-(aminomethyl)-2-methylbutyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine
- EN300-1131033
- 2138013-41-7
-
- Inchi: 1S/C12H23N5/c1-3-12(2,8-13)9-15-11-4-5-16-17(11)10-6-14-7-10/h4-5,10,14-15H,3,6-9,13H2,1-2H3
- InChI Key: PTXULRPEAZMCIP-UHFFFAOYSA-N
- SMILES: N1(C(=CC=N1)NCC(C)(CN)CC)C1CNC1
Computed Properties
- Exact Mass: 237.19534575g/mol
- Monoisotopic Mass: 237.19534575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 67.9Ų
N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1131033-1.0g |
N-[2-(aminomethyl)-2-methylbutyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138013-41-7 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1131033-0.05g |
N-[2-(aminomethyl)-2-methylbutyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138013-41-7 | 95% | 0.05g |
$1091.0 | 2023-10-26 | |
| Enamine | EN300-1131033-0.1g |
N-[2-(aminomethyl)-2-methylbutyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138013-41-7 | 95% | 0.1g |
$1144.0 | 2023-10-26 | |
| Enamine | EN300-1131033-0.25g |
N-[2-(aminomethyl)-2-methylbutyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138013-41-7 | 95% | 0.25g |
$1196.0 | 2023-10-26 | |
| Enamine | EN300-1131033-0.5g |
N-[2-(aminomethyl)-2-methylbutyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138013-41-7 | 95% | 0.5g |
$1247.0 | 2023-10-26 | |
| Enamine | EN300-1131033-1g |
N-[2-(aminomethyl)-2-methylbutyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138013-41-7 | 95% | 1g |
$1299.0 | 2023-10-26 | |
| Enamine | EN300-1131033-2.5g |
N-[2-(aminomethyl)-2-methylbutyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138013-41-7 | 95% | 2.5g |
$2548.0 | 2023-10-26 | |
| Enamine | EN300-1131033-5g |
N-[2-(aminomethyl)-2-methylbutyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138013-41-7 | 95% | 5g |
$3770.0 | 2023-10-26 | |
| Enamine | EN300-1131033-10g |
N-[2-(aminomethyl)-2-methylbutyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138013-41-7 | 95% | 10g |
$5590.0 | 2023-10-26 |
N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
Introduction to N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine (CAS No. 2138013-41-7)
N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2138013-41-7, represents a promising candidate for further exploration in drug development, particularly in the context of novel therapeutic agents targeting various biological pathways.
The molecular structure of N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine incorporates several key functional groups that contribute to its potential biological activity. The presence of an aminomethyl side chain provides a site for hydrogen bonding and possible interactions with biological targets, while the azetidin-3-yl moiety introduces a cyclic amine structure that is often associated with enhanced binding affinity and selectivity. These features make the compound an intriguing subject for medicinal chemists seeking to design molecules with improved pharmacokinetic profiles and reduced side effects.
In recent years, there has been a growing interest in the development of heterocyclic compounds for medicinal applications. Pyrazole and azetidine derivatives, in particular, have shown considerable promise due to their ability to modulate various enzymatic and receptor systems. The compound in question, N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine, combines these heterocyclic scaffolds with additional functional groups to create a molecule with multiple interaction points within biological systems.
One of the most compelling aspects of this compound is its potential as a lead structure for the development of new drugs. The combination of the pyrazole and azetidine rings provides a rigid framework that can be fine-tuned through structural modifications to optimize binding interactions. Additionally, the aminomethyl group offers a handle for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties.
The pharmacological profile of N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine has been the focus of several preliminary studies. These investigations have highlighted its potential as an inhibitor of various kinases and other enzymes implicated in inflammatory and proliferative diseases. The compound's ability to interact with these targets suggests that it may have therapeutic applications in areas such as oncology and immunology.
In addition to its kinase inhibitory activity, N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine has shown promise in preclinical models as a modulator of signaling pathways involved in cell growth and differentiation. The azetidine ring, in particular, has been recognized for its ability to engage with specific binding pockets on target proteins, leading to potent and selective inhibition. This characteristic is crucial for minimizing off-target effects and improving overall drug safety.
The synthesis of N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yll)-1H-pyrazol -5 -amine represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency, which is essential for both research and industrial applications.
The future prospects for N - 2 - (aminometh yl) - 2 - methylbut yl - 1 - (a z etidin - 3 - yl) - 1 H - py ra z ol - 5 - am ine are bright, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate the translation of this compound from bench to bedside. As our understanding of biological systems continues to grow, molecules like this one will play an increasingly important role in addressing unmet medical needs.
In conclusion, N - 2 - (a min om eth yl) - 2 - me th ylbu t y l - 1 - (a z et idin e - 3 - yl) - 1 H - py ra z ol - 5 - am ine (CAS No . 2138013 - 41 - 7) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of functional groups and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents . As further research uncovers its full therapeutic promise , this molecule is poised to make meaningful contributions to medicine .
2138013-41-7 (N-2-(aminomethyl)-2-methylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)